Cas no 485-90-5 (Hydrangetin)

• Product Name: Hydrangetin
• CAS No: 485-90-5
• MF: C₁₀H₈O₄
• MW: 192.168123245239
• CID: 1003864
• PubChem ID: 5316302
• Update Time: 2025-11-01

Hydrangetin Chemical and Physical Properties

Names and Identifiers

• Hydrangetin
• 7-Hydroxy-8-methoxycoumarin
• Daphnetin 8-methyl ether
• 7-hydroxy-8-methoxychromen-2-one
• 2H-1-benzopyran-2-one, 7-hydroxy-8-methoxy-
• 485-90-5
• CHEMBL2331585
• starbld0000850
• AKOS022643882
• Daphnetin-8-methyl ether
• SCHEMBL11434277
• HY-N8706
• CS-0148952
• BDBM50428438
• HAQWEMHXSIRYBE-UHFFFAOYSA-N
• CHEBI:180544
• DTXSID40197544
• 7-hydroxy-8-methoxy-2H-chromen-2-one
• XD163676
• HS-6310
• DTXCID00120035
• DA-74333

• Inchi： 1S/C10H8O4/c1-13-10-7(11)4-2-6-3-5-8(12)14-9(6)10/h2-5,11H,1H3
• InChI Key： HAQWEMHXSIRYBE-UHFFFAOYSA-N
• SMILES： O1C(C=CC2C=CC(=C(C1=2)OC)O)=O

Computed Properties

• Exact Mass: 192.04224
• Monoisotopic Mass: 192.042259
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 261
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 55.8
• XLogP3: 1.5

Experimental Properties

• Color/Form: Powder
• Density: 1.377
• Boiling Point: 415.5±45.0 °C at 760 mmHg
• Flash Point: 173.3±22.2 °C
• Refractive Index: 1.609
• PSA: 55.76
• Vapor Pressure: 0.0±1.0 mmHg at 25°C

Hydrangetin Security Information

• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：Store at 4 ℃, better at -4 ℃

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives 7-hydroxycoumarins
• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Coumarins and derivatives Hydroxycoumarins 7-hydroxycoumarins

Additional information on Hydrangetin

Exploring Hydrangetin (CAS No. 485-90-5): A Comprehensive Guide to Its Properties and Applications

Hydrangetin (CAS No. 485-90-5) is a naturally occurring flavonoid compound that has garnered significant attention in recent years due to its potential health benefits and applications in various industries. This bioactive phytochemical is derived from plants such as Hydrangea macrophylla, commonly known as bigleaf hydrangea, and has been studied for its antioxidant, anti-inflammatory, and metabolic regulatory properties. As consumers increasingly seek natural alternatives for wellness and skincare, Hydrangetin has emerged as a promising candidate in the fields of nutraceuticals and cosmeceuticals.

The chemical structure of Hydrangetin (CAS No. 485-90-5) features a dihydroxybenzoyl moiety, which contributes to its biological activity. Researchers have identified this compound as a key player in modulating cellular pathways related to oxidative stress and inflammation. In the context of trending health topics like "natural anti-aging solutions" and "plant-based therapeutics," Hydrangetin has shown potential in supporting skin health by protecting against environmental stressors and promoting collagen synthesis. These properties align with current consumer demand for clean-label ingredients in personal care products.

Recent studies on Hydrangetin (CAS No. 485-90-5) have explored its role in metabolic health, particularly in relation to blood sugar regulation. This has positioned the compound as relevant to discussions about "natural approaches to metabolic syndrome" and "plant compounds for glucose management." The compound's ability to influence certain enzymatic processes has made it a subject of interest in nutritional science research, though more clinical studies are needed to fully understand its mechanisms and efficacy in human applications.

From a formulation perspective, Hydrangetin presents both opportunities and challenges. Its relatively low solubility in water has led researchers to investigate various delivery systems, including nanoemulsions and liposomal encapsulation, to enhance its bioavailability. These technological advancements address common search queries like "how to improve absorption of plant compounds" and "advanced delivery systems for nutraceuticals." The development of stable formulations containing Hydrangetin could expand its applications in functional foods and dietary supplements.

The safety profile of Hydrangetin (CAS No. 485-90-5) has been evaluated in several preclinical studies, with results suggesting good tolerability at typical usage levels. However, as with any bioactive compound, appropriate dosage considerations are important, especially in the context of growing consumer interest in "safe levels of plant-based actives" and "potential herb-drug interactions." Regulatory status varies by region, and manufacturers should ensure compliance with local guidelines when incorporating this ingredient into products.

In the cosmetic industry, Hydrangetin has gained attention for its potential to address hyperpigmentation and uneven skin tone. This application taps into popular skincare concerns such as "natural brightening agents" and "plant-based alternatives to hydroquinone." Preliminary research suggests that the compound may inhibit tyrosinase activity, though more extensive studies are needed to validate its efficacy compared to established skin-lightening ingredients.

The sourcing and sustainability of Hydrangetin (CAS No. 485-90-5) have become increasingly important considerations, reflecting broader trends in "ethical ingredient sourcing" and "sustainable phytochemical production." While traditionally extracted from hydrangea plants, researchers are exploring more sustainable production methods, including plant cell culture technology and bioconversion approaches that could reduce environmental impact while ensuring consistent quality.

Looking ahead, the potential applications of Hydrangetin continue to expand as research uncovers new biological activities. Current investigations are exploring its role in neuroprotection and cognitive health, areas of significant consumer interest as evidenced by search trends for "natural nootropics" and "plant compounds for brain health." These emerging applications could further elevate the importance of this versatile phytochemical in the health and wellness sector.

For formulators and product developers, understanding the stability characteristics of Hydrangetin (CAS No. 485-90-5) is crucial. The compound demonstrates varying stability under different pH conditions and when exposed to heat or light, factors that must be considered when designing products. These technical considerations respond to professional inquiries about "formulation challenges with flavonoid ingredients" and "optimizing stability of plant actives," ensuring that end products maintain their efficacy throughout their shelf life.

As consumer awareness of Hydrangetin grows, driven by interest in "science-backed botanical ingredients" and "evidence-based herbal compounds," the need for clear communication about its benefits and limitations becomes paramount. Product claims should be supported by robust scientific evidence, and education about proper usage can help consumers make informed decisions. This approach aligns with the broader movement toward transparency in the natural products industry.